Cas no 1540267-02-4 (2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl-)

• Product Name: 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl-
• CAS No: 1540267-02-4
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 5457373
• Update Time: 2025-05-21

2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl-

• Inchi： 1S/C8H6ClN3O2/c1-2-3-10-8-7(12(13)14)4-6(9)5-11-8/h1,4-5H,3H2,(H,10,11)
• InChI Key： ZUQKGYDXYHVMPJ-UHFFFAOYSA-N
• SMILES： C1(NCC#C)=NC=C(Cl)C=C1[N+]([O-])=O

Additional information on 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl-

Comprehensive Overview of 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl- (CAS No. 1540267-02-4)

The compound 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl- (CAS No. 1540267-02-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with chloro, nitro, and propynyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

One of the key reasons for the growing interest in 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl- is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry due to their prevalence in FDA-approved drugs. The presence of both nitro and chloro substituents enhances its reactivity, enabling diverse chemical transformations. This aligns with current trends in green chemistry, where scientists seek efficient synthetic routes to minimize waste and improve sustainability.

In the context of AI-driven drug discovery, CAS No. 1540267-02-4 has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists leverage its structural features to predict binding affinities with biological targets, accelerating the identification of potential therapeutics. This approach resonates with the broader scientific community's focus on machine learning in chemistry, a topic frequently searched in academic and industrial circles.

Another area where 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl- shows promise is in agrochemical innovation. Its derivatives are being investigated for their pesticidal and herbicidal properties, addressing global challenges such as crop protection and food security. The nitro group in particular is known to contribute to the bioactivity of agrochemicals, making this compound a valuable scaffold for designing next-generation pesticides.

From a synthetic perspective, the propynyl moiety in CAS No. 1540267-02-4 offers opportunities for click chemistry applications. Click reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), are widely used for bioconjugation and material science. This aligns with the rising demand for modular synthesis techniques, which are frequently discussed in peer-reviewed journals and online forums.

Safety and handling of 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl- are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. Researchers often search for MSDS (Material Safety Data Sheets) and handling guidelines for such compounds, underscoring the importance of transparency in chemical research.

In summary, 2-Pyridinamine, 5-chloro-3-nitro-N-2-propyn-1-yl- (CAS No. 1540267-02-4) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and reactivity make it a subject of ongoing research, particularly in the era of computational chemistry and sustainable synthesis. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.